Cas no 2229403-07-8 (3-amino-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid
• CAS No: 2229403-07-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6335778
• PubChem ID: 165790921
• Update Time: 2025-06-14

3-amino-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid
• 3-amino-1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclobutane-1-carboxylic acid
• 2229403-07-8
• EN300-1778140

• Inchi： 1S/C12H19N3O2/c1-8(2)6-15-7-9(5-14-15)12(11(16)17)3-10(13)4-12/h5,7-8,10H,3-4,6,13H2,1-2H3,(H,16,17)
• InChI Key： LSBHGNSNRWDJQH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(CC(C)C)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid

Comprehensive Overview of 3-amino-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid (CAS No. 2229403-07-8)

3-amino-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid (CAS No. 2229403-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutane and pyrazole moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers opportunities for modulating biological activity and enhancing drug efficacy.

The compound’s molecular structure features a cyclobutane ring fused with a pyrazole group, a combination that is relatively rare in natural products but highly valuable in synthetic chemistry. The presence of an amino group and a carboxylic acid functionality further enhances its versatility, making it a promising candidate for the design of novel therapeutic agents. Recent studies have explored its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic pathways.

In the context of current trends, 3-amino-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid aligns with the growing demand for precision medicine and targeted therapies. The compound’s ability to interact with specific biological targets has sparked discussions in online forums and scientific communities, with many users searching for terms like "pyrazole derivatives in drug design" or "cyclobutane-based pharmaceuticals." These queries reflect the broader interest in innovative chemical entities that can address unmet medical needs.

From a synthetic perspective, the preparation of CAS No. 2229403-07-8 involves multi-step organic transformations, often requiring advanced techniques such as catalyzed cycloadditions and selective functionalization. Researchers have highlighted the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact the compound’s biological performance. This has led to increased searches for "synthetic routes to pyrazole-carboxylic acids" and "purification methods for heterocyclic compounds," underscoring the practical challenges associated with its production.

The pharmacological potential of 3-amino-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid is another area of active investigation. Preliminary studies suggest that it may exhibit modulatory effects on certain signaling pathways, making it a candidate for treating conditions like chronic inflammation or metabolic disorders. However, further in vitro and in vivo studies are needed to validate these hypotheses. This has prompted discussions around "emerging bioactive molecules" and "next-generation drug candidates," topics that resonate with both academic and industrial researchers.

Environmental and safety considerations are also critical when working with CAS No. 2229403-07-8. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to minimize risks. Users frequently search for "safe handling of amino-carboxylic acids" and "regulatory guidelines for research chemicals," reflecting the need for comprehensive safety information in laboratory settings.

In conclusion, 3-amino-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutane-1-carboxylic acid (CAS No. 2229403-07-8) represents a fascinating intersection of chemistry and biology. Its structural uniqueness and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in medicinal chemistry and therapeutic development, addressing some of the most pressing challenges in modern healthcare.